Cas no 13001-38-2 (Fluorescent Brightener ER-II, 1-(2-Cyanostyryl)-4-(4-cyanostyryl)benzene)

• Product Name: Fluorescent Brightener ER-II, 1-(2-Cyanostyryl)-4-(4-cyanostyryl)benzene
• CAS No: 13001-38-2
• MF: C₂₄H₁₆N₂
• MW: 332.397245407104
• MDL: MFCD08458271
• CID: 48963
• PubChem ID: 19982710
• Update Time: 2025-05-21

Fluorescent Brightener ER-II, 1-(2-Cyanostyryl)-4-(4-cyanostyryl)benzene Chemical and Physical Properties

Names and Identifiers

• 2-(4-(4-Cyanostyryl)styryl)benzonitrile
• FBA 199:1
• C.I.199-2
• 1-(2-CYANOSTYRYL)-4-(4-CYANOSTYRYL)BENZENE
• 2-[2-[4-[2-(4-cyanophenyl)vinyl]phenyl]vinyl]benzonitrile
• Fluorescent Brightener 199:1
• Benzonitrile, 2-2-4-2-(4-cyanophenyl)ethenylphenylethenyl-
• ER-II
• fluorescent brightener er-ii
• OPTICAL BRIGHTENER 199:1
• 4'-(2-Cyanostyryl)-4-stilbenecarbonitrile
• 2,4'-[1,4-Phenylenebis(2,1-ethenediyl)]bisbenzonitrile
• yingguangzengbaijier-2
• ER-1
• AKOS022180609
• CS-0144281
• 4-[(1E)-2-{4-[(1E)-2-(2-cyanophenyl)ethenyl]phenyl}ethenyl]benzonitrile
• Fluorescent brightener ER-II, 1-(2-Cyanostyryl)-4-(4-cyanostyryl)benzene
• Benzonitrile, 2-[2-[4-[2-(4-cyanophenyl)ethenyl]phenyl]ethenyl]-
• 2-[(E)-2-[4-[(E)-2-(4-cyanophenyl)ethenyl]phenyl]ethenyl]benzonitrile
• SCHEMBL9190231
• NS00051335
• 13001-38-2
• MFCD08458271
• AS-15706
• 2,4'-(1E,1'E)-2,2'-(1,4-phenylene)bis(ethene-2,1-diyl)dibenzonitrile
• OQVQNTRMZCGXIB-ICYHVJMASA-N
• Fluorescent Brightener ER-II, 1-(2-Cyanostyryl)-4-(4-cyanostyryl)benzene

• MDL： MFCD08458271
• Inchi： 1S/C24H16N2/c25-17-22-13-11-20(12-14-22)6-5-19-7-9-21(10-8-19)15-16-23-3-1-2-4-24(23)18-26/h1-16H/b6-5+,16-15+
• InChI Key： OQVQNTRMZCGXIB-ICYHVJMASA-N
• SMILES： N#CC1C=CC=CC=1/C=C/C1C=CC(/C=C/C2C=CC(C#N)=CC=2)=CC=1

Computed Properties

• Exact Mass: 332.13100
• Monoisotopic Mass: 332.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 582
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6A^2
• XLogP3: 5.9

Experimental Properties

• Color/Form: No data available
• Density: 1.2±0.1 g/cm3
• Melting Point: 181-186 ºC
• Boiling Point: 575.7±50.0 °C at 760 mmHg
• Flash Point: 275.3±24.0 °C
• Refractive Index: 1.66
• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Ethyl Acetate (Slightly, Soni
• Water Partition Coefficient: Insoluble
• PSA: 47.58000
• LogP: 5.77076
• Vapor Pressure: 0.0±1.6 mmHg at 25°C

Fluorescent Brightener ER-II, 1-(2-Cyanostyryl)-4-(4-cyanostyryl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes Stilbenes
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Stilbenes

Additional information on Fluorescent Brightener ER-II, 1-(2-Cyanostyryl)-4-(4-cyanostyryl)benzene

Comprehensive Guide to Fluorescent Brightener ER-II (CAS No 13001-38-2): Properties, Applications, and Industry Trends

Fluorescent Brightener ER-II, chemically known as 1-(2-Cyanostyryl)-4-(4-cyanostyryl)benzene (CAS No 13001-38-2), is a high-performance optical brightening agent (OBA) widely used in industries requiring enhanced whiteness and brightness. This compound belongs to the stilbene derivatives family, renowned for their exceptional fluorescence properties under UV light. With its dual cyanostyryl structure, it exhibits superior stability and efficiency compared to conventional brighteners, making it a preferred choice for textiles, plastics, and paper manufacturing.

The growing demand for eco-friendly brighteners has positioned Fluorescent Brightener ER-II as a key solution, especially in sustainable textile production. Recent trends show increased searches for "non-toxic optical brighteners" and "UV-resistant fluorescent agents," reflecting consumer awareness of environmental impact. This compound’s low migration and excellent lightfastness address these concerns, outperforming older-generation brighteners that may degrade under prolonged sunlight exposure.

In the textile industry, ER-II is extensively applied to synthetic fibers like polyester and nylon, where it compensates for natural yellowish tints. Its high affinity to hydrophobic materials ensures uniform distribution during dyeing processes. Notably, it complies with OEKO-TEX Standard 100, a critical factor for brands targeting eco-conscious markets. Searches for "OEKO-TEX certified brighteners" have surged by 40% year-over-year, highlighting its relevance.

The plastics sector leverages Fluorescent Brightener ER-II to improve the visual appeal of packaging materials and consumer goods. Its thermal stability (up to 300°C) makes it suitable for injection molding applications. With the rise of "aesthetic-enhancing additives" in Google Trends, manufacturers are adopting ER-II to meet demands for vibrant, premium-looking plastic products without compromising mechanical properties.

Innovations in paper brightening have also driven adoption. Unlike traditional chlorine-based bleaching, ER-II offers a chlorine-free alternative that aligns with circular economy principles. Its ability to absorb UV light and emit blue fluorescence effectively neutralizes yellow undertones in recycled paper—a feature increasingly searched as "sustainable paper whitening solutions."

From a technical perspective, CAS No 13001-38-2 demonstrates remarkable chemical resistance to acids, alkalis, and oxidants, ensuring compatibility with diverse industrial processes. Analytical studies confirm its >95% purity via HPLC, with a melting point range of 220–225°C. These specifications are frequently queried in technical forums, emphasizing the need for precise data in R&D workflows.

Market projections indicate a 6.8% CAGR for high-performance OBAs through 2030, fueled by the "brightness-on-demand" trend in e-commerce packaging. As regulations tighten on halogen-containing brighteners, ER-II’s halogen-free composition positions it as a future-proof solution. Recent patents highlight its synergistic effects with nanocellulose coatings, opening avenues in advanced material science.

For quality assurance, leading suppliers provide batch-specific certificates of analysis (CoA) and UV-Vis spectral data, addressing the industry’s focus on traceability. The compound’s low aquatic toxicity (EC50 >100 mg/L) further supports its use in water-based formulations, responding to searches for "biodegradable brightening agents."

In conclusion, Fluorescent Brightener ER-II (1-(2-Cyanostyryl)-4-(4-cyanostyryl)benzene) represents a paradigm shift in optical brightening technology. Its multifaceted applications, from textile finishing to green packaging, coupled with stringent compliance standards, make it indispensable for modern industries prioritizing both performance and sustainability.